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Compound of Interest

Compound Name: 6,10-Dihydroxy Buspirone-d8

Cat. No.: B583701 Get Quote

Essential Safety and Handling Guide for 6,10-
Dihydroxy Buspirone-d8
This guide provides crucial safety and logistical information for the handling and disposal of

6,10-Dihydroxy Buspirone-d8, a deuterated metabolite of Buspirone. The following

procedures are based on available data for the parent compound, Buspirone, its hydroxylated

metabolites, and general best practices for handling deuterated and potentially hazardous

research chemicals. Researchers, scientists, and drug development professionals should use

this information to establish safe laboratory practices.

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for 6,10-Dihydroxy Buspirone-d8 is not readily

available, data from structurally similar compounds such as Buspirone-d8 (hydrochloride) and

6-hydroxy Buspirone indicate potential hazards. Buspirone-d8 is reported to be toxic if

swallowed and to cause skin and eye irritation, and may cause respiratory irritation.[1] 6-

hydroxy Buspirone is harmful if swallowed, in contact with skin, or if inhaled, and also causes

skin and eye irritation.[2] Therefore, a cautious approach to handling is warranted.

Recommended Personal Protective Equipment (PPE):
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PPE Category Specification Rationale

Hand Protection

Double-gloving with nitrile or

neoprene gloves. The outer

glove should be disposed of

after each task or in case of

contamination.

To prevent skin contact with

the potentially harmful and

irritating substance.[3][4]

Eye Protection

Safety glasses with side

shields or chemical safety

goggles.

To protect eyes from splashes

or dust particles of the

chemical.[4]

Respiratory Protection

A NIOSH-approved N95 or

higher-rated respirator should

be used, especially when

handling the powder form or

when there is a risk of aerosol

generation.[5]

To prevent inhalation of the

potentially harmful substance.

Body Protection

A disposable, low-permeability

laboratory coat or gown with a

solid front, long sleeves, and

tight-fitting cuffs.

To protect skin and personal

clothing from contamination.[3]

[4]

Operational Plan: Step-by-Step Handling
Procedures
1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

The compound should be stored in a cool, dry, and well-ventilated area, protected from light.

[6][7] Many deuterated compounds are stored at refrigerated (2-8°C) or frozen (-20°C)

temperatures for long-term stability; consult the manufacturer's certificate of analysis for

specific recommendations.[6]

Store under an inert atmosphere (e.g., argon or nitrogen) to prevent degradation and

hydrogen-deuterium exchange.[6][7]
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2. Preparation for Use:

Before opening, allow the container to equilibrate to room temperature to prevent

condensation, which can introduce moisture and compromise the compound's integrity.[7]

All handling of the solid compound should be performed in a designated area, such as a

chemical fume hood or a glove box, to minimize exposure.

3. Weighing and Solution Preparation:

Use a calibrated analytical balance for accurate weighing.

Handle the solid with care to avoid generating dust.

When preparing solutions, select a suitable high-purity solvent. Methanol is a common

solvent for stock solutions of similar compounds.[6]

Slowly add the solvent to the solid to avoid splashing.

Cap the vial securely and mix thoroughly by vortexing or inversion until the solid is

completely dissolved.

4. Use in Experiments:

When using the compound in experiments, always wear the recommended PPE.

Avoid direct contact with the skin, eyes, and clothing.

Work in a well-ventilated area to minimize inhalation exposure.

Disposal Plan
All waste materials contaminated with 6,10-Dihydroxy Buspirone-d8 should be treated as

hazardous chemical waste.

Solid Waste: Collect any unused solid compound and contaminated disposable materials

(e.g., gloves, weighing paper, pipette tips) in a clearly labeled, sealed container for

hazardous waste.
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Liquid Waste: Collect solutions containing the compound in a labeled, sealed, and

appropriate hazardous waste container. Do not dispose of it down the drain.[1][2]

Disposal Method: All hazardous waste must be disposed of through an approved chemical

waste disposal service, following all local, state, and federal regulations.

Quantitative Data Summary
Due to the lack of a specific SDS for 6,10-Dihydroxy Buspirone-d8, quantitative data is

limited. The table below provides relevant information based on the parent compound and its

deuterated analogue.

Property Value Source Compound

Molecular Formula C₂₁H₂₃D₈N₅O₄
6,10-Dihydroxy Buspirone-

d8[8]

Molecular Weight 425.55 g/mol
6,10-Dihydroxy Buspirone-

d8[8]

Hazard Statements

H301: Toxic if swallowedH315:

Causes skin irritationH319:

Causes serious eye

irritationH335: May cause

respiratory irritation

Buspirone-d8 (hydrochloride)

[1]

Hazard Statements

H302+H312+H332: Harmful if

swallowed, in contact with skin

or if inhaled

6-hydroxy Buspirone[2]

Experimental Workflow Diagram
The following diagram illustrates the safe handling workflow for 6,10-Dihydroxy Buspirone-
d8, from receiving the compound to its final disposal.
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Caption: Workflow for the safe handling of 6,10-Dihydroxy Buspirone-d8.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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